Cas no 176894-58-9 (benzyl N-(1R)-1-cyanoethylcarbamate)

• Product Name: benzyl N-(1R)-1-cyanoethylcarbamate
• CAS No: 176894-58-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD18633364
• CID: 2132128
• PubChem ID: 10703364
• Update Time: 2025-09-24

benzyl N-(1R)-1-cyanoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-benzyl 1-cyanoethylcarbamate
• benzyl N-[(1R)-1-cyanoethyl]carbamate
• N-[(1R)-1-Cyanoethyl]carbamic acid phenylmethyl ester
• benzyl N-(1R)-1-cyanoethylcarbamate
• benzyl[(1r)-1-cyanoethyl]carbamate
• I11774
• (R)-Benzyl (1-cyanoethyl)carbamate
• MFCD18633364
• RKPTZVZVBGXQSI-SECBINFHSA-N
• 176894-58-9
• DTXSID10443722
• benzyl (R)-(1-cyanoethyl)carbamate
• benzyl [(1R)-1-cyanoethyl]carbamate
• EN300-9437300
• Carbamic acid, N-[(1R)-1-cyanoethyl]-, phenylmethyl ester
• SCHEMBL6312473
• (R)-Benzyl(1-cyanoethyl)carbamate

• MDL： MFCD18633364
• Inchi： 1S/C11H12N2O2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,8H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： RKPTZVZVBGXQSI-SECBINFHSA-N
• SMILES： O(C(N[C@@H](C#N)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.148
• Melting Point: 82-83 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls